Cas no 87142-65-2 (1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1))

• Product Name: 1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1)
• CAS No: 87142-65-2
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 728624
• Update Time: 2024-01-31

1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(dimethylamino)-1-(4-methoxyphenyl)-, hydrobromide (1:1)
• 3-dimethylamino-1-(4-methoxy-phenyl)-propan-1-one, hydrobromide

• Inchi： 1S/C12H17NO2.BrH/c1-13(2)9-8-12(14)10-4-6-11(15-3)7-5-10;/h4-7H,8-9H2,1-3H3;1H
• InChI Key： GVNUNDFWZQYUKQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)CCN(C)C.[H]Br

Computed Properties

• Exact Mass: 243.103
• Monoisotopic Mass: 243.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.512
• PSA: 29.54000
• LogP: 2.63160